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Compound of Interest

Compound Name: Levoglucosan-d7

Cat. No.: B15555051 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous handling of

specialized chemical compounds is paramount. This in-depth technical guide provides a

comprehensive overview of the safety data, handling precautions, and experimental

applications of Levoglucosan-d7, a deuterated analogue of the biomass burning tracer,

Levoglucosan.

Section 1: Safety Data Sheet (SDS) Overview
While a specific, comprehensive safety data sheet for Levoglucosan-d7 is not readily

available in public domains, the following information is compiled from various chemical

suppliers and the SDS for its non-deuterated counterpart, Levoglucosan. It is crucial to always

consult the supplier-specific SDS upon procurement.

Identification and Physical Properties
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Property Data Reference

Chemical Name
1,6-Anhydro-β-D-

glucopyranose-d7
[1][2]

Synonyms
Levoglucosan-d7, 1,6-

Anhydro-β-D-glucose-d7
[1][2]

Molecular Formula C₆H₃D₇O₅ [2]

Molecular Weight 169.18 g/mol

Appearance
White to off-white or beige

solid/colorless crystals

Purity ≥98% to 99.90%

Melting Point 170 - 184 °C

Boiling Point 384 °C (estimated)

Solubility Soluble in water

Hazard Identification and Classification
Levoglucosan and its deuterated form are generally not classified as hazardous substances

according to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals. No specific hazard pictograms or signal words are required. However, as with any

chemical, it should be handled with care to avoid potential irritation.

Toxicological Information
Specific toxicological data for Levoglucosan-d7 is largely unavailable. The data for the non-

deuterated form suggests low acute toxicity. One study on human lung cells indicated that

Levoglucosan exposure resulted in mitochondrial stress, though the cells recovered with

increasing exposure time.
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Metric Data

Acute Toxicity (Oral, Rat) LD50 > 5,000 mg/kg (for Levoglucosan)

Cytotoxicity (Human Lung Cells)
IC50 for Levoglucosan in BEAS-2B cells at 24h

was 2546 µg/mL

Storage and Stability
Condition Recommendation Reference

Storage Temperature (Powder) -20°C to 4°C

Storage Temperature (In

Solvent)

-80°C for up to 6 months, or

-20°C for up to 1 month

Storage Conditions

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Protect from

light.

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition

Products

Carbon monoxide and carbon

dioxide upon thermal

decomposition

Section 2: Handling Precautions and Personal
Protective Equipment
Adherence to proper handling procedures is essential to ensure laboratory safety.

Engineering Controls
Work in a well-ventilated area.

Use of a mechanical exhaust system may be required.

A safety shower and eye wash station should be readily available.
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Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: Generally not required under normal use conditions with adequate

ventilation.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

After Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

After Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, holding the

eyelids apart.

After Ingestion: Rinse mouth with water. Do not induce vomiting.

In all cases of significant exposure or if symptoms persist, consult a physician.

Section 3: Experimental Protocol - Levoglucosan-d7
as an Internal Standard
Levoglucosan-d7 is frequently used as an internal standard in chromatographic methods for

the quantification of Levoglucosan and other monosaccharide anhydrides in environmental and

biological samples. The following is a generalized protocol for such an application.

Objective
To quantify the concentration of Levoglucosan, Mannosan, and Galactosan in urine samples

using Gas Chromatography-Triple Quadrupole Mass Spectrometry (GC-MS/MS) with

Levoglucosan-d7 as an internal standard.

Materials and Reagents
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Urine samples

Levoglucosan, Mannosan, and Galactosan analytical standards

Levoglucosan-d7 internal standard

Acetone

Derivatizing agent (e.g., BSTFA + TMCS)

Agilent 7890B GC with an Agilent 7000C triple quadrupole mass spectrometer or equivalent

Procedure
Preparation of Calibration Standards:

Prepare a series of calibration standards with varying concentrations of Levoglucosan,

Mannosan, and Galactosan.

Add a fixed concentration of Levoglucosan-d7 to each standard solution.

Evaporate the standard solutions to dryness under a gentle stream of nitrogen.

Derivatize the dried standards.

Sample Preparation:

Thaw frozen urine samples.

Add a known volume of the Levoglucosan-d7 internal standard solution to each urine

sample.

Extract the analytes from the urine matrix (e.g., using solid-phase extraction).

Evaporate the extract to dryness.

Derivatize the dried extract.

GC-MS/MS Analysis:
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Inject the derivatized standards and samples into the GC-MS/MS system.

Monitor the specific mass transitions for each analyte and the internal standard. For

Levoglucosan-d7, the transitions m/z 339 to 177 and m/z 339 to 105 can be used.

Quantification:

Generate a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte for the calibration standards.

Determine the concentration of each analyte in the urine samples using the calibration

curve.

Section 4: Visualized Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key workflows and

logical relationships relevant to the handling and use of Levoglucosan-d7.
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General Handling Workflow for Levoglucosan-d7
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Caption: General laboratory handling workflow for Levoglucosan-d7.
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Experimental Workflow: Levoglucosan-d7 as Internal Standard
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Caption: Experimental workflow for using Levoglucosan-d7 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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